Cas no 284486-91-5 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- structure
284486-91-5 structure
Product Name:1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
CAS No:284486-91-5
Molecular Formula:C15H11FIN3O2
Molecular Weight:411.169618844986
CID:1434762

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
    • 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
    • InChIKey: HGNFTINEEIDDLT-UHFFFAOYSA-N
    • Inchi: 1S/C15H11FIN3O2/c1-7-4-8(17)2-3-10(7)20-13-9(15(21)22)5-11-14(12(13)16)19-6-18-11/h2-6,20H,1H3,(H,18,19)(H,21,22)
    • SMILES: C1NC2=C(F)C(NC3=CC=C(I)C=C3C)=C(C(O)=O)C=C2N=1

Computed Properties

  • Exact Mass: 410.98763

Experimental Properties

  • PSA: 78.01
  • Boiling Point: 581.0±50.0 °C(Predicted)
  • pka: 2.98±0.30(Predicted)
  • Density: 1.901±0.06 g/cm3(Predicted)

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Related Literature

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